Cas no 22892-95-1 (4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid)

• Product Name: 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid
• CAS No: 22892-95-1
• MF: C₇H₃Cl₂NO₆S
• MW: 300.072818994522
• CID: 289011
• PubChem ID: 89892
• Update Time: 2025-10-28

4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid
• 4-chloro-5-chlorosulphonyl-3-nitrobenzoicacid
• 4-CHLORO-3-CHLOROSULFONYL-5-NITROBENZOIC ACID
• 3-nitro-4-chloro-5-chlorosulfonylbenzoic acid
• 4-Chlor-5-chlorsulfonyl-3-nitro-benzoesaeure
• 4-chloro-5-chlorosulfonyl-3-nitrobenzoic acid
• 4-chloro-5-chlorosulphonyl-3-nitro-benzoic acid
• 4-CHLORO-3-CHLOROSULFONYL-5-NITROBENZOICACID
• 4-Chloro-5-chlorosulphonyl-3-nitrobenzoic acid
• Benzoic acid, 4-chloro-3-(chlorosulfonyl)-5-nitro-
• AFRAGFLBINOHDV-UHFFFAOYSA-N
• BENZOIC ACID, 4-CHLORO-3-(CHLOROSULPHONYL)-5-NITRO-
• Benzoicacid, 4-chloro-3-(chlorosulfonyl)-5-nitro-
• 4-CHLORO-3-(CHLOROSULPHONYL)-5-NITROBENZOIC ACID
• AKOS009386055
• FT-0705671
• 22892-95-1
• 4-chloro-3-nitro-5-chlorosulphonyl-benzoic acid
• UNII-T9UC8TJB58
• 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoicacid
• 2-HYDROXY-4-TRIFLUOROMETHYL-BENZOICACIDMETHYLESTER
• DTXSID90177432
• SCHEMBL135289
• NS00027291
• EINECS 245-309-3
• 4-chloro-5-chloro-sulfonyl-3-nitrobenzoic acid
• T9UC8TJB58

• MDL： MFCD00034790
• Inchi： 1S/C7H3Cl2NO6S/c8-6-4(10(13)14)1-3(7(11)12)2-5(6)17(9,15)16/h1-2H,(H,11,12)
• InChI Key： AFRAGFLBINOHDV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)C=C1S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.90600
• Monoisotopic Mass: 298.905813
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• XLogP3: 1.9

Experimental Properties

• Density: 1.847
• Boiling Point: 495 °C at 760 mmHg
• Flash Point: 253.2 °C
• Refractive Index: 1.626
• PSA: 125.64000
• LogP: 3.47790

Additional information on 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid

Professional Introduction to 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic Acid (CAS No. 22892-95-1)

4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid, with the chemical identifier CAS No. 22892-95-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its nitro and chlorosulfonyl functional groups, exhibits a unique set of chemical properties that make it valuable in various synthetic applications. Its molecular structure, which includes a benzene ring substituted with chlorine, nitro, and chlorosulfonyl groups, contributes to its reactivity and utility in the synthesis of more complex molecules.

The significance of 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid in modern chemistry cannot be overstated. It serves as a crucial intermediate in the synthesis of various pharmacologically active compounds. The presence of multiple reactive sites on its molecular framework allows for diverse chemical transformations, making it a versatile building block in medicinal chemistry. Researchers have leveraged its properties to develop novel therapeutic agents targeting a range of diseases, including inflammatory disorders and infectious diseases.

In recent years, the study of 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid has been further advanced by its application in the development of new antibiotics. The nitro group, in particular, is known for its ability to enhance the bioactivity of molecules when incorporated into drug candidates. This has led to several innovative approaches in antibiotic design, where 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid plays a pivotal role as a precursor. The chlorosulfonyl group also contributes to the compound's reactivity, enabling further functionalization and modification to tailor its properties for specific applications.

The synthesis of 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid involves a series of well-defined chemical reactions that highlight its importance in industrial and academic research. The process typically begins with the nitration of benzoic acid derivatives, followed by chlorination and sulfonylation steps. Each step is carefully controlled to ensure high yield and purity, which are critical for pharmaceutical applications. The efficiency of these synthetic routes has been optimized through continuous research and development, making 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid readily accessible for further studies.

The applications of 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid extend beyond pharmaceuticals into the realm of materials science. Its unique chemical structure makes it a valuable candidate for the development of advanced materials with specialized properties. For instance, researchers have explored its potential use in creating novel polymers and coatings that exhibit enhanced durability and functionality. These materials could find applications in various industries, from aerospace to electronics, where high-performance materials are essential.

In academic research, 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its complex structure provides an ideal platform for investigating various chemical transformations, including oxidation, reduction, and coupling reactions. By understanding how this compound behaves under different conditions, scientists can gain insights that contribute to broader advancements in organic chemistry.

The environmental impact of synthesizing and using 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid is also a critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of such compounds aligns with environmental regulations and promotes sustainable chemistry practices.

The future prospects for 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of its properties continues to grow, so too will its role in advancing pharmaceuticals, materials science, and other fields. The continued exploration of this compound represents a testament to the importance of fundamental research in driving innovation across multiple disciplines.